4-[(4-Phenoxyphenoxy)methyl]benzoic acid

• IUPAC Name: 4-[(4-phenoxyphenoxy)methyl]benzoic acid
• InChI: InChI=1S/C20H16O4/c21-20(22)16-8-6-15(7-9-16)14-23-17-10-12-19(13-11-17)24-18-4-2-1-3-5-18/h1-13H,14H2,(H,21,22)
• InChI Key: QSJJRXWDQXWYMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)OCC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C20H16O4
• Molecular Weight: 320.3 g/mol

Description

4-[(4-Phenoxyphenoxy)methyl]benzoic acid is a chemical compound that is commonly used in scientific research. This compound has been found to have a wide range of applications in various fields, including biochemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of 4-[(4-Phenoxyphenoxy)methyl]benzoic acid is not fully understood. However, it is believed to act as a ligand for certain receptors in the body, which can lead to changes in gene expression and cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound can have several biochemical and physiological effects. It has been found to have anti-inflammatory properties and can inhibit the production of certain cytokines. It has also been shown to have antitumor activity and can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(4-Phenoxyphenoxy)methyl]benzoic acid in lab experiments is its versatility. It can be used in the synthesis of various polymers and liquid crystals, which have applications in several fields. However, one limitation of using this compound is its high cost, which can make it difficult for researchers with limited budgets to use it in their experiments.

Future Directions

There are several future directions for research on 4-[(4-Phenoxyphenoxy)methyl]benzoic acid. One area of research is the development of new polymers and liquid crystals using this compound as a building block. Another area of research is the investigation of its potential as a therapeutic agent for the treatment of inflammatory diseases and cancer. Additionally, more studies are needed to fully understand its mechanism of action and its effects on cellular signaling pathways.
In conclusion, this compound is a versatile compound that has several scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent and its effects on cellular signaling pathways.

Synthesis Methods

The synthesis of 4-[(4-Phenoxyphenoxy)methyl]benzoic acid involves several steps. The first step is the preparation of 4-Phenoxybenzyl chloride by reacting 4-Phenoxybenzyl alcohol with thionyl chloride. The second step is the reaction of 4-Phenoxybenzyl chloride with 4-Phenoxybenzyl alcohol to form 4-[(4-Phenoxyphenoxy)methyl]benzyl ether. The final step is the hydrolysis of 4-[(4-Phenoxyphenoxy)methyl]benzyl ether to form this compound.

Scientific Research Applications

4-[(4-Phenoxyphenoxy)methyl]benzoic acid has been found to have several scientific research applications. One of the main applications is in the field of materials science, where it is used as a building block for the synthesis of various polymers. It is also used in the synthesis of liquid crystals, which have applications in electronic displays.